Cas no 34173-01-8 (1,2-Benzisoxazole-3-aceticacid, 6-methoxy-, methyl ester)

• Product Name: 1,2-Benzisoxazole-3-aceticacid, 6-methoxy-, methyl ester
• CAS No: 34173-01-8
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 294662
• PubChem ID: 57349049
• Update Time: 2025-04-19

1,2-Benzisoxazole-3-aceticacid, 6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-aceticacid, 6-methoxy-, methyl ester
• methyl 2-(6-methoxy-1,2-benzoxazol-3-yl)acetate
• 6-Methoxy-1,2-benzisoxazole-3-methylacetate
• AB44717
• DTXSID40721782
• METHYL2-(6-METHOXYBENZO[D]ISOXAZOL-3-YL)ACETATE
• methyl (6-methoxy-1,2-benzisoxazol-3-yl)acetate
• Methyl (6-methoxy-1,2-benzoxazol-3-yl)acetate
• 34173-01-8
• METHYL 2-(6-METHOXYBENZO[D]ISOXAZOL-3-YL)ACETATE
• RATLYQCPYGHOAZ-UHFFFAOYSA-N

• Inchi： 1S/C11H11NO4/c1-14-7-3-4-8-9(6-11(13)15-2)12-16-10(8)5-7/h3-5H,6H2,1-2H3
• InChI Key： RATLYQCPYGHOAZ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(CC(=O)OC)=N1)OC

Computed Properties

• Exact Mass: 221.06900
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.56000
• LogP: 1.55190